molecular formula C18H51O22P5 B1194390 Pyroset tkp CAS No. 55818-96-7

Pyroset tkp

Cat. No. B1194390
CAS RN: 55818-96-7
M. Wt: 774.5 g/mol
InChI Key: WPWUKAWNHCZFGG-UHFFFAOYSA-J
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Description

Pyroset tkp, also known as Pyroset tkp, is a useful research compound. Its molecular formula is C18H51O22P5 and its molecular weight is 774.5 g/mol. The purity is usually 95%.
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properties

CAS RN

55818-96-7

Product Name

Pyroset tkp

Molecular Formula

C18H51O22P5

Molecular Weight

774.5 g/mol

IUPAC Name

tetrakis(hydroxymethyl)phosphanium;acetate;phosphate

InChI

InChI=1S/4C4H12O4P.C2H4O2.H3O4P/c4*5-1-9(2-6,3-7)4-8;1-2(3)4;1-5(2,3)4/h4*5-8H,1-4H2;1H3,(H,3,4);(H3,1,2,3,4)/q4*+1;;/p-4

InChI Key

WPWUKAWNHCZFGG-UHFFFAOYSA-J

SMILES

CC(=O)[O-].C(O)[P+](CO)(CO)CO.C(O)[P+](CO)(CO)CO.C(O)[P+](CO)(CO)CO.C(O)[P+](CO)(CO)CO.[O-]P(=O)([O-])[O-]

Canonical SMILES

CC(=O)[O-].C(O)[P+](CO)(CO)CO.C(O)[P+](CO)(CO)CO.C(O)[P+](CO)(CO)CO.C(O)[P+](CO)(CO)CO.[O-]P(=O)([O-])[O-]

synonyms

Pyroset TKP
tetrakis hydroxy methyl phosphoniun chloride polymer gel
tetrakis hydroxymethyl phosphonium sulfate
tetrakis(hydroxymethyl)phosphonium
tetrakis(hydroxymethyl)phosphonium acetate phosphate

Origin of Product

United States

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